Cas no 134198-17-7 (rac-(1R,2R)-2-(5-methylfuran-2-yl)cyclopropane-1-carboxylic acid, trans)

• Product Name: rac-(1R,2R)-2-(5-methylfuran-2-yl)cyclopropane-1-carboxylic acid, trans
• CAS No: 134198-17-7
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 5799029
• PubChem ID: 15141059
• Update Time: 2025-10-28

rac-(1R,2R)-2-(5-methylfuran-2-yl)cyclopropane-1-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(5-methylfuran-2-yl)cyclopropane-1-carboxylic acid, trans
• Cyclopropanecarboxylic acid, 2-(5-methyl-2-furanyl)-, trans- (9CI)

• Inchi： 1S/C9H10O3/c1-5-2-3-8(12-5)6-4-7(6)9(10)11/h2-3,6-7H,4H2,1H3,(H,10,11)/t6-,7-/m1/s1
• InChI Key： OCKYOZNAOBSTKU-RNFRBKRXSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@H]1C1=CC=C(C)O1

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 304.5±42.0 °C(Predicted)
• pka: 4.56±0.11(Predicted)

Additional information on rac-(1R,2R)-2-(5-methylfuran-2-yl)cyclopropane-1-carboxylic acid, trans

Comprehensive Overview of rac-(1R,2R)-2-(5-methylfuran-2-yl)cyclopropane-1-carboxylic acid, trans (CAS No. 134198-17-7)

The compound rac-(1R,2R)-2-(5-methylfuran-2-yl)cyclopropane-1-carboxylic acid, trans (CAS No. 134198-17-7) is a cyclopropane derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a trans-configured cyclopropane ring and a 5-methylfuran-2-yl substituent, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential role in developing novel bioactive molecules, particularly in the fields of drug discovery and crop protection.

One of the key reasons for the growing attention toward rac-(1R,2R)-2-(5-methylfuran-2-yl)cyclopropane-1-carboxylic acid, trans is its stereochemical complexity. The trans configuration of the cyclopropane ring enhances its stability and reactivity, making it a preferred choice for asymmetric synthesis. Additionally, the presence of the 5-methylfuran-2-yl group introduces aromaticity and electron-rich properties, which are crucial for interactions in biological systems. This combination of features has led to its exploration in enzyme inhibition studies and catalysis.

In recent years, the demand for chiral building blocks like rac-(1R,2R)-2-(5-methylfuran-2-yl)cyclopropane-1-carboxylic acid, trans has surged, driven by advancements in precision medicine and green chemistry. Scientists are leveraging its structural motifs to design more efficient and sustainable synthetic routes. For instance, its furan moiety is being studied for its potential in biodegradable materials and renewable energy applications, aligning with global trends toward sustainability.

From a commercial perspective, rac-(1R,2R)-2-(5-methylfuran-2-yl)cyclopropane-1-carboxylic acid, trans is gaining traction in the fine chemicals market. Its CAS No. 134198-17-7 is frequently searched in databases by chemists and procurement specialists seeking high-purity reagents. The compound's versatility also makes it a subject of interest in patent literature, where it is often cited for its utility in stereoselective synthesis and molecular recognition.

Looking ahead, the applications of rac-(1R,2R)-2-(5-methylfuran-2-yl)cyclopropane-1-carboxylic acid, trans are expected to expand further. With the rise of AI-driven drug design and computational chemistry, researchers are using predictive models to explore its interactions with biological targets. This aligns with the broader industry shift toward data-driven research and high-throughput screening, where compounds like this play a pivotal role.

In summary, rac-(1R,2R)-2-(5-methylfuran-2-yl)cyclopropane-1-carboxylic acid, trans (CAS No. 134198-17-7) is a multifaceted compound with promising applications across multiple scientific disciplines. Its structural elegance, combined with its relevance to contemporary research trends, ensures its continued importance in both academic and industrial settings.